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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445

An In-depth Technical Guide to 2-Propylphenol: Safety Data and Handling Precautions

This guide provides comprehensive safety information and handling protocols for 2-
Propylphenol (CAS No. 644-35-9), intended for researchers, scientists, and professionals in
drug development. It covers physical and chemical properties, hazard classifications, personal
protective equipment, and emergency procedures.

Quantitative Data Summary

The following tables summarize the key quantitative data for 2-Propylphenol, compiled from
various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties of 2-Propylphenol
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Property Value Source(s)
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol

Appearance Colorless to I.igh.t yellow or light 2]

purple clear liquid

Odor Phenolic [3]

Boiling Point 224-226 °C [3]

Density 0.989 g/mL at 25 °C [3]

Flash Point 93 °C (199.4 °F) - closed cup [2]

Refractive Index

n20/D 1.527

[3]

Specific Gravity

0.99400 to 0.99700 @ 20.00
°C

[41(5]

Table 2: Safety and Hazard Information for 2-Propylphenol
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Hazard
Classification

Code Description Source(s)

GHS Pictogram

GHSO07 (Exclamation

Mark)
GHS Signal Word Warning [1][6]
Acute Toxicity, Oral H302 Harmful if swallowed. [1][6]
o Harmful in contact

Acute Toxicity, Dermal  H312 ] ] [1]
with skin.

Skin o

) o H315 Causes skin irritation. [1]
Corrosion/Irritation
o Causes serious eye

Eye Damage/Irritation ~ H319 o [1]
irritation.

Acute Toxicity, o

) H332 Harmful if inhaled. [1]
Inhalation
Specific Target Organ _
o _ May cause respiratory

Toxicity (Single H335 T
irritation.

Exposure)

Combustible Liquid H227 Combustible liquid.

EU Risk Phrases

Harmful by inhalation,
R20/21/22 in contact with skin [4105][6]

and if swallowed.

Irritating to eyes,

R36/37/38 respiratory system, [4115][6]
and skin.

WGK (Water Hazard
WGK 3

Class)

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://wap.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://wap.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
http://www.perflavory.com/docs/doc1036681.html
https://www.thegoodscentscompany.com/data/rw1036681.html
https://wap.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
http://www.perflavory.com/docs/doc1036681.html
https://www.thegoodscentscompany.com/data/rw1036681.html
https://wap.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the toxicological data cited in safety data sheets are often
not publicly available. The toxicity information is typically derived from studies submitted to
regulatory bodies. For instance, toxicity data for 2-Propylphenol is referenced in publications
such as "Gigiena i Sanitariya" and "Eesti NSV Teaduste Akadeemia Toimetised, Biologia".[4][5]
[6] These studies would have followed standardized methodologies, such as OECD Guidelines
for the Testing of Chemicals, to determine endpoints like acute toxicity (oral, dermal,

inhalation), skin and eye irritation, and genotoxicity. Without access to the primary literature, the
specific details of the study designs, animal models used, and dosage levels are not available.

Visualized Protocols and Relationships
Personal Protective Equipment (PPE) Workflow

The following diagram outlines the mandatory personal protective equipment required for the
safe handling of 2-Propylphenol.

Required PPE for 2-Propylphenol Handling

Laboratory Personnel

Must Wear Must Wear Must Wear Required Use

\ \4 \
Eye Protection Hand Protection Elwsly [PlEiSeilaT (Use ﬁeéﬂ;ﬁ?gmﬁ?ﬁgod or
(Eyeshields / Safety Goggles) (Chemical Resistant Gloves) (Lab Coat / Protective Clothing) wear N95 dust mask)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b147445?utm_src=pdf-body
http://www.perflavory.com/docs/doc1036681.html
https://www.thegoodscentscompany.com/data/rw1036681.html
https://wap.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
https://www.benchchem.com/product/b147445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Required Personal Protective Equipment for handling 2-Propylphenol.
Chemical Spill Response Workflow

This diagram illustrates a logical workflow for responding to a minor indoor spill of 2-
Propylphenol, based on established safety protocols.[7][8][9]
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Spill Occurs

Don Appropriate PPE
- Gloves
- Eye Protection
- Lab Coat

Contain the Spill
- Use absorbent dikes or socks
- Prevent entry into drains

Absorb the Liquid
- Cover with inert absorbent material
(vermiculite, sand, etc.)

Collect Waste
- Sweep/scoop absorbed material
- Place in a sealed, labeled container

Decontaminate Area
- Wash surface with soap and water
(if appropriate)

Dispose of Waste
- Treat as hazardous waste
- Contact EHS for pickup

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-Propylphenol | COH120 | CID 12570 - PubChem [pubchem.ncbi.nlm.nih.gov]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. 2-N-PROPYLPHENOL | 644-35-9 [chemicalbook.com]

. 2-propy! phenol, 644-35-9 [perflavory.com]

. 2-propyl phenol, 644-35-9 [thegoodscentscompany.com]

. Page loading... [wap.guidechem.com]

. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]

. ehs.princeton.edu [ehs.princeton.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. Spill Response | Environmental Health and Safety | Oregon State University
[ehs.oregonstate.edu]

 To cite this document: BenchChem. [2-Propylphenol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147445#2-propylphenol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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